ethyl 4-(2-chlorobenzyl)-1-(4-pyridinylmethyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 4-[(2-chlorophenyl)methyl]-1-(pyridin-4-ylmethyl)piperidine-4-carboxylate
• InChI: InChI=1S/C21H25ClN2O2/c1-2-26-20(25)21(15-18-5-3-4-6-19(18)22)9-13-24(14-10-21)16-17-7-11-23-12-8-17/h3-8,11-12H,2,9-10,13-16H2,1H3
• InChI Key: AUVBCFMAZKEYOL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)CC2=CC=NC=C2)CC3=CC=CC=C3Cl
• Molecular Formula: C21H25ClN2O2
• Molecular Weight: 372.9 g/mol

Description

Ethyl 4-(2-chlorobenzyl)-1-(4-pyridinylmethyl)-4-piperidinecarboxylate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly known as ECPP and is a member of the piperidinecarboxylate family of compounds. ECPP has been found to have a wide range of biological activities, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of ECPP is not fully understood, but it is believed to act as a dopamine D2 receptor antagonist. By blocking the binding of dopamine to these receptors, ECPP may help to reduce the symptoms of psychosis and other related disorders. ECPP has also been found to have an effect on other neurotransmitter systems, including serotonin and norepinephrine, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
ECPP has been found to have a wide range of biochemical and physiological effects. In addition to its effects on neurotransmitter systems, ECPP has been found to modulate the activity of ion channels and transporters. This may contribute to its anxiolytic and antidepressant effects, as well as its potential as a treatment for other disorders such as epilepsy and neuropathic pain.

Advantages and Limitations for Lab Experiments

One advantage of using ECPP in lab experiments is its well-established synthesis method, which allows for the production of high yields and purity of the compound. ECPP has also been extensively studied in animal models, providing a wealth of data on its pharmacological effects. However, one limitation of using ECPP in lab experiments is its relatively low solubility in water, which may limit its use in certain assays or experimental designs.

Future Directions

There are several areas of future research that could be pursued with ECPP. One potential direction is the development of more selective dopamine D2 receptor antagonists based on the structure of ECPP. This could lead to the development of more effective treatments for schizophrenia and related disorders. Another area of research could be the investigation of ECPP's effects on other neurotransmitter systems, such as glutamate and GABA, which may have implications for the treatment of other neurological and psychiatric disorders. Additionally, further studies could be conducted to explore the potential of ECPP as a treatment for epilepsy and neuropathic pain.

Scientific Research Applications

ECPP has been the subject of numerous studies investigating its potential therapeutic applications. One area of research that has gained significant interest is its potential as an antipsychotic drug. Studies have shown that ECPP has a high affinity for dopamine D2 receptors, which are implicated in the pathophysiology of schizophrenia. ECPP has also been found to have anxiolytic and antidepressant effects, making it a promising candidate for the treatment of mood disorders.